Cas no 1229626-83-8 (5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester)

• Product Name: 5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester
• CAS No: 1229626-83-8
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 4689697
• Update Time: 2025-05-25

5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester
• Methyl 5-(1H-benzo[d][1,2,3]triazol-1-yl)-3-oxohexanoate
• methyl 5-(1,2,3-benzotriazol-1-yl)-3-oxohexanoate

• Inchi： 1S/C13H15N3O3/c1-9(7-10(17)8-13(18)19-2)16-12-6-4-3-5-11(12)14-15-16/h3-6,9H,7-8H2,1-2H3
• InChI Key： JSIOEIIAMDQQEQ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC(C)N1C2C=CC=CC=2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• XLogP3: 1.6
• Topological Polar Surface Area: 74.1

Additional information on 5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester

5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester: A Comprehensive Overview

5-Benzotriazol-1-yl-3-oxo-hexanoic acid methyl ester, also known by its CAS number 1229626-83-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzotriazole moiety with a hexanoic acid methyl ester group. The benzotriazole ring, a heterocyclic aromatic compound, is known for its stability and versatility in various chemical reactions. The presence of the 3-oxo group introduces additional functional diversity, making this compound a valuable building block in synthetic chemistry.

The synthesis of 5-benzotriazolyl derivatives has been extensively studied due to their potential applications in drug design, agrochemicals, and advanced materials. Recent research has highlighted the importance of this compound as a precursor for more complex structures. For instance, studies have shown that the benzotriazole group can act as a directing unit in nucleophilic aromatic substitution reactions, enabling the construction of biologically active molecules. The methyl ester group further enhances the compound's reactivity, making it an ideal candidate for various transformations.

In terms of physical properties, 5-benzotriazolyl derivatives exhibit excellent thermal stability and solubility in organic solvents. These characteristics make them suitable for use in high-performance materials such as polymers and coatings. Recent advancements in green chemistry have also led to the exploration of environmentally friendly synthesis routes for this compound. For example, researchers have developed catalytic methods that minimize the use of hazardous reagents while maintaining high yields.

The biological activity of 5-benzotriazolyl derivatives has been another area of intense research. Studies have demonstrated that these compounds possess potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Moreover, their ability to interact with biological macromolecules such as proteins and nucleic acids makes them promising candidates for drug delivery systems.

In conclusion, 5-benzotriazolyl derivatives like 5-benzotriazolyl-3-oxo-hexanoic acid methyl ester continue to be a focal point in chemical research due to their structural diversity and functional versatility. As new synthetic methodologies and applications emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.